N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide

• Molecular Formula: C25H22FN3O3
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-(2-fluorophenyl)-2-[6-(furan-2-yl)-7-oxo-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-5-yl]acetamide
• InChI: InChI=1S/C25H22FN3O3/c26-16-7-1-2-8-17(16)28-23(31)15-29-20-11-4-3-9-18(20)27-19-10-5-12-21(30)24(19)25(29)22-13-6-14-32-22/h1-4,6-9,11,13-14,25,27H,5,10,12,15H2,(H,28,31)
• InChI Key: NTHACJRDXJMIET-UHFFFAOYSA-N
• SMILES: C1CC2=C(C(N(C3=CC=CC=C3N2)CC(=O)NC4=CC=CC=C4F)C5=CC=CO5)C(=O)C1

Description

N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzodiazepines and has been found to have significant effects on the central nervous system.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide is not fully understood. However, it is believed to act on the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. This compound has been found to enhance the activity of the GABA-A receptor, leading to an increase in the inhibitory neurotransmission and a decrease in the excitability of the central nervous system.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide has been found to have significant biochemical and physiological effects on the central nervous system. This compound has been shown to enhance the activity of the GABA-A receptor, leading to an increase in the inhibitory neurotransmission and a decrease in the excitability of the central nervous system. This compound has also been found to have anxiolytic, sedative, and hypnotic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide in lab experiments include its potent and selective effects on the central nervous system. This compound has been found to have significant anxiolytic, sedative, and hypnotic effects, making it a useful tool for studying the mechanisms underlying anxiety, depression, and other related disorders. However, the limitations of using this compound in lab experiments include its potential side effects and the need for careful dosing and monitoring.

Future Directions

There are several future directions for the research on N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide. These include the development of new analogs and derivatives of this compound with improved pharmacological properties. Additionally, the potential therapeutic applications of this compound in the treatment of anxiety, depression, and other related disorders need to be further explored. Finally, the mechanisms underlying the effects of this compound on the central nervous system need to be further elucidated to better understand its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide is a complex process that involves several steps. The initial step involves the reaction of 2-fluoroaniline with 2-furancarboxaldehyde to form a Schiff base. This is followed by the reduction of the Schiff base using sodium borohydride to form the corresponding amine. The final step involves the reaction of the amine with acetic anhydride to form the desired product.

Scientific Research Applications

The scientific research on N-(2-fluorophenyl)-2-[11-(2-furyl)-1-hydroxy-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]acetamide has focused on its potential therapeutic applications. This compound has been found to have significant effects on the central nervous system and has been studied for its potential use in the treatment of anxiety, depression, and other related disorders.